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Compound of Interest

Compound Name: 2-Ethyl-5-nitropyridine

Cat. No.: B1587371

An In-depth Technical Guide to the Spectroscopic Characterization of 2-Ethyl-5-nitropyridine

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the spectroscopic data for 2-Ethyl-5-
nitropyridine (CAS: 31557-73-0), a key intermediate in pharmaceutical and materials science
research.[1][2] The structural elucidation of such molecules is fundamental to ensuring purity,
understanding reactivity, and confirming identity. This document is intended for researchers and
professionals in drug development and chemical synthesis, offering a detailed examination of
its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

The methodologies and interpretations presented herein are grounded in established
spectroscopic principles and data from analogous nitroaromatic and pyridine-based
compounds.[3][4]

Molecular Structure and Analysis Workflow

2-Ethyl-5-nitropyridine possesses a molecular formula of C7HsN202 and a molecular weight
of 152.15 g/mol .[1][5] The structure consists of a pyridine ring substituted with an ethyl group
at the 2-position and a nitro group at the 5-position. A systematic approach to its
characterization is crucial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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